Cas no 2764729-75-9 ((6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane)

• Product Name: (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane
• CAS No: 2764729-75-9
• MF: C₁₀H₁₃BrF₂Si
• MW: 279.196530103683
• CID: 6795493
• PubChem ID: 164894250
• Update Time: 2025-11-07

(6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane
• 2764729-75-9
• MFCD34760869

• Inchi： 1S/C10H13BrF2Si/c1-6-5-7(11)10(14(2,3)4)9(13)8(6)12/h5H,1-4H3
• InChI Key： SPHOEFKNTFZMCL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=C1[Si](C)(C)C)F)F

Computed Properties

• Exact Mass: 277.99380g/mol
• Monoisotopic Mass: 277.99380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane

Comprehensive Overview of (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane (CAS No. 2764729-75-9)

(6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane (CAS No. 2764729-75-9) is a highly specialized organosilicon compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced materials. This compound, characterized by its unique bromo, difluoro, and trimethylsilyl functional groups, serves as a versatile intermediate in the development of complex molecular architectures. Its structural features make it particularly valuable for cross-coupling reactions, fluorination studies, and silicon-based chemistry, aligning with current trends in sustainable and efficient synthetic methodologies.

In recent years, the demand for fluorinated aromatic compounds like (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane has surged due to their applications in drug discovery and agrochemical development. Researchers are increasingly focusing on fluorine-containing building blocks to enhance the bioavailability and metabolic stability of bioactive molecules. This compound’s bromo substituent further enables palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Its compatibility with high-throughput screening and parallel synthesis workflows makes it a preferred choice for pharmaceutical R&D.

The trimethylsilyl group in (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane offers additional synthetic advantages, including protecting group strategies and directed metalation pathways. This functionality is particularly relevant in the context of silicon-directed C-H activation, a cutting-edge area in catalysis. Moreover, the compound’s stability under various reaction conditions has made it a subject of interest in green chemistry initiatives, where minimizing waste and improving atom economy are paramount. Its role in flow chemistry and continuous manufacturing processes further underscores its industrial relevance.

From a commercial perspective, (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane is often sought after by manufacturers of electronic materials and specialty chemicals. Its potential applications in organic semiconductors and photovoltaic devices are being explored, driven by the growing demand for renewable energy solutions. The compound’s ability to modify surface properties and electron transport characteristics makes it a candidate for next-generation optoelectronic materials. This aligns with global trends toward sustainability and energy efficiency, topics frequently searched in academic and industrial circles.

Quality control and analytical characterization of (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane are critical for ensuring its performance in high-value applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers often highlight batch-to-batch consistency and regulatory compliance as key selling points, addressing concerns raised by end-users in regulated industries. The compound’s storage stability and handling guidelines are also frequently discussed in technical documentation, reflecting user queries about best practices for laboratory use.

In summary, (6-Bromo-2,3-difluoro-4-methylphenyl)trimethylsilane (CAS No. 2764729-75-9) represents a multifaceted tool for researchers and industries alike. Its relevance to drug development, materials science, and sustainable chemistry ensures its continued prominence in scientific literature and commercial catalogs. As innovation in these fields accelerates, this compound is poised to play an even greater role in addressing contemporary challenges, from precision medicine to clean energy technologies.